Cas no 1361669-67-1 (5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile)

5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile is a halogenated heterocyclic compound featuring a picolinonitrile core substituted with chlorine and a trichlorophenyl group. Its structural configuration imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple chlorine atoms enhances its electrophilic properties, facilitating selective functionalization. This compound exhibits high purity and consistent performance, ensuring reproducibility in synthetic applications. Its robust chemical framework also contributes to resistance against degradation under standard reaction conditions. Suitable for use in cross-coupling reactions and as a building block for complex molecular architectures, it serves as a versatile reagent in research and industrial settings.

5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile structure

1361669-67-1 structure

Product name:5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile

CAS No:1361669-67-1

MF:C₁₂H₄Cl₄N₂

MW:317.985558509827

CID:4968223

5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile
- Inchi： 1S/C12H4Cl4N2/c13-6-2-9(15)12(10(16)3-6)8-1-7(14)5-18-11(8)4-17/h1-3,5H
- InChI Key： UYPKAIBYPLMDPF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C1C(C#N)=NC=C(C=1)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 330
XLogP3: 5
Topological Polar Surface Area: 36.7

5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029472-250mg	5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile	1361669-67-1	97%	250mg	489.60 USD	2021-06-22
Alichem	A013029472-1g	5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile	1361669-67-1	97%	1g	1,579.40 USD	2021-06-22
Alichem	A013029472-500mg	5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile	1361669-67-1	97%	500mg	855.75 USD	2021-06-22

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Additional information on 5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile

Research Brief on 5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile (CAS: 1361669-67-1)

5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile (CAS: 1361669-67-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and picolinonitrile moieties, has been investigated for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents or pesticides.

The synthesis of 5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile involves multi-step chemical reactions, often starting from commercially available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological evaluations. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the compound's structure and purity, ensuring its suitability for downstream applications.

In the context of biological activity, preliminary studies suggest that 5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile exhibits promising inhibitory effects against certain enzymes and microbial pathogens. For instance, its interaction with specific protein targets has been explored using molecular docking and in vitro assays, revealing potential as a lead compound for the development of new antimicrobial or anticancer agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

Beyond its potential therapeutic applications, this compound has also been investigated for its utility in agrochemicals. Its structural features suggest it may act as an effective pesticide or herbicide, with recent studies examining its efficacy against common agricultural pests. The compound's mode of action and environmental impact are currently under scrutiny, with researchers aiming to balance efficacy with sustainability.

In conclusion, 5-Chloro-3-(2,4,6-trichlorophenyl)picolinonitrile represents a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Ongoing research efforts are focused on optimizing its synthesis, elucidating its biological mechanisms, and exploring its practical applications. As new data emerges, this compound may pave the way for innovative solutions to pressing challenges in human health and agriculture.